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Compound of Interest

Compound Name: Chlozolinate

Cat. No.: B3416503

An objective analysis of inter-laboratory performance in the quantification of Chlozolinate
residues is crucial for ensuring data reliability and comparability across different testing
facilities. This guide provides a comprehensive overview of a hypothetical inter-laboratory
comparison, detailing the analytical methodologies employed and presenting performance
data. This document is intended to serve as a practical resource for researchers, analytical
scientists, and quality assurance professionals involved in pesticide residue analysis.

Inter-Laboratory Comparison: Performance Data

The following table summarizes the hypothetical results of an inter-laboratory comparison for
the analysis of Chlozolinate in a spiked grape matrix. The assigned value was determined as
the consensus value from expert laboratories. Laboratory performance is evaluated using Z-
scores, which are calculated based on the deviation of the laboratory's result from the assigned
value. A Z-score between -2 and 2 is generally considered satisfactory.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Chlozolinate Residue Analysis
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Reported
. Performance
Laboratory ID Concentration Z-Score .
Evaluation
(mglkg)
Lab 01 0.048 -0.4 Satisfactory
Lab 02 0.055 1.0 Satisfactory
Lab 03 0.045 -1.0 Satisfactory
Lab 04 0.062 2.4 Unsatisfactory
Lab 05 0.051 0.2 Satisfactory
Lab 06 0.039 -2.2 Unsatisfactory
Lab 07 0.053 0.6 Satisfactory
Lab 08 0.049 -0.2 Satisfactory
Assigned Value 0.050
Standard Deviation for
Proficiency 0.005

Assessment

Experimental Protocols

A standardized analytical method is essential for achieving comparable results in an inter-
laboratory study. The following protocol outlines a common approach for the extraction and
quantification of Chlozolinate residues in a fruit matrix.

Sample Preparation and Extraction (QUEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS) method is a widely used
sample preparation technique for pesticide residue analysis.

e Homogenization: A representative 15 g sample of the grape homogenate is weighed into a
50 mL centrifuge tube.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Extraction: 15 mL of acetonitrile is added to the tube. The tube is then securely capped and
shaken vigorously for 1 minute.

» Salting Out: A mixture of 6 g of anhydrous magnesium sulfate (MgSOa4) and 1.5 g of sodium
acetate (NaOAc) is added to the tube. The tube is immediately shaken for 1 minute to

prevent the formation of agglomerates.
o Centrifugation: The sample is centrifuged at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: 6 mL of the supernatant is transferred
to a 15 mL centrifuge tube containing 900 mg of anhydrous MgSOa4 and 150 mg of primary
secondary amine (PSA) sorbent. The tube is vortexed for 30 seconds.

o Final Centrifugation: The d-SPE tube is centrifuged at 4000 rpm for 5 minutes.

o Final Extract: The resulting supernatant is collected for analysis.

Instrumental Analysis (GC-MS)

Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and selective
technique for the determination of Chlozolinate.

e Gas Chromatograph (GC):

o Column: A DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 pm film thickness) or
equivalent.

o Injector Temperature: 250°C

o Oven Temperature Program: Initial temperature of 70°C held for 2 minutes, then ramped
to 280°C at a rate of 10°C/min, and held for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
e Mass Spectrometer (MS):

o lonization Mode: Electron lonization (El) at 70 eV.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Acquisition Mode: Selected lon Monitoring (SIM) of characteristic ions for Chlozolinate
(e.g., m/z 188, 259, 186).[1]

o Solvent Delay: 5 minutes.

Analytical Workflow

The following diagram illustrates the key stages of the Chlozolinate residue analysis workflow,
from sample receipt to data reporting.

Sample Preparation
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Caption: Workflow for Chlozolinate residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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